Cas no 883529-23-5 (3-Chloro-2-methoxy-5-methylbenzaldehyde)

• Product Name: 3-Chloro-2-methoxy-5-methylbenzaldehyde
• CAS No: 883529-23-5
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 4718372
• Update Time: 2025-07-02

3-Chloro-2-methoxy-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-METHOXY-5-METHYLBENZALDEHYDE
• BB 0259260
• 3-Chloro-2-methoxy-5-methylbenzaldehyde

• Inchi： 1S/C9H9ClO2/c1-6-3-7(5-11)9(12-2)8(10)4-6/h3-5H,1-2H3
• InChI Key： NYSLYFRBGINRNI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C=O)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-2-methoxy-5-methylbenzaldehyde

Comprehensive Overview of 3-Chloro-2-methoxy-5-methylbenzaldehyde (CAS No. 883529-23-5): Properties, Applications, and Industry Insights

3-Chloro-2-methoxy-5-methylbenzaldehyde (CAS No. 883529-23-5) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic aldehyde features a chloro substituent at the 3-position, a methoxy group at the 2-position, and a methyl group at the 5-position, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₉ClO₂, and precise structural configuration contribute to its reactivity and utility in cross-coupling reactions, oxidation processes, and as a precursor for bioactive molecules.

In recent years, the demand for 3-Chloro-2-methoxy-5-methylbenzaldehyde has surged due to its role in developing high-performance materials and green chemistry innovations. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods, aligning with global trends like carbon neutrality and eco-friendly production. The compound's compatibility with catalytic systems and microwave-assisted reactions has also garnered attention, addressing efficiency challenges in industrial-scale applications.

From a pharmaceutical perspective, 3-Chloro-2-methoxy-5-methylbenzaldehyde serves as a key building block for drug discovery, particularly in designing antimicrobial and anti-inflammatory agents. Its structural motifs are found in compounds targeting enzyme inhibition and receptor modulation, reflecting its relevance in precision medicine. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and stability, meeting stringent regulatory standards like ICH guidelines.

The agrochemical sector leverages 3-Chloro-2-methoxy-5-methylbenzaldehyde for synthesizing crop protection agents, including herbicides and fungicides. Its halogenated aromatic core enhances bioactivity while minimizing environmental persistence, a critical factor in sustainable agriculture. Recent studies highlight its potential in smart farming solutions, where nanocarrier systems improve delivery efficiency and reduce chemical runoff.

Material scientists exploit the compound's electrophilic properties to develop advanced polymeric coatings and conductive materials. Its integration into OLEDs and photovoltaic cells underscores its importance in renewable energy technologies. Additionally, its derivatives exhibit liquid crystalline behavior, opening avenues for flexible electronics and optoelectronic devices.

Quality control protocols for 883529-23-5 emphasize batch-to-batch consistency, with suppliers offering technical data sheets (TDS) and certificates of analysis (CoA). Storage recommendations typically include anhydrous conditions and light-sensitive packaging to prevent degradation. As the chemical industry shifts toward digitalization, platforms providing real-time tracking and blockchain-based sourcing are becoming pivotal for procurement transparency.

In summary, 3-Chloro-2-methoxy-5-methylbenzaldehyde exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—position it as a compound of enduring significance. Future research may explore its biodegradability profiles and synergistic formulations, further solidifying its role in a circular economy framework.